Cas no 874285-11-7 (3-Pyridinecarboxylic acid, 5-(2-hydroxyethoxy)-)

3-Pyridinecarboxylic acid, 5-(2-hydroxyethoxy)- structure
874285-11-7 structure
Product Name:3-Pyridinecarboxylic acid, 5-(2-hydroxyethoxy)-
CAS No:874285-11-7
MF:C8H9NO4
MW:183.161362409592
CID:1895758
PubChem ID:63852373
Update Time:2025-04-21

3-Pyridinecarboxylic acid, 5-(2-hydroxyethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 5-(2-hydroxyethoxy)-
    • DB-426869
    • 874285-11-7
    • 5-(2-Hydroxyethoxy)-3-pyridinecarboxylic acid
    • AKOS013165699
    • Inchi: 1S/C8H9NO4/c10-1-2-13-7-3-6(8(11)12)4-9-5-7/h3-5,10H,1-2H2,(H,11,12)
    • InChI Key: CVIGLITXKNFDCC-UHFFFAOYSA-N
    • SMILES: O(C1C=NC=C(C(=O)O)C=1)CCO

Computed Properties

  • Exact Mass: 183.05315777Da
  • Monoisotopic Mass: 183.05315777Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 79.7Ų
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